Cas no 37429-48-4 (N-benzyl-N-methylglycine)

• Product Name: N-benzyl-N-methylglycine
• CAS No: 37429-48-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD09711201
• CID: 922279
• PubChem ID: 301761
• Update Time: 2025-06-08

N-benzyl-N-methylglycine Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyl(methyl)amino)acetic acid
• 2-[benzyl(methyl)amino]acetic acid
• N-Benzyl-N-methylglycine
• [benzyl(methyl)amino]acetic acid
• AC1L6Z3O
• BBL008871
• methyl N-[phenyl(2-pyridinyl)methyl]glycine
• Methylbenzylaminoessigsaeure
• N-Benzyl-N-methyl-glycin
• N-benzyl-N-methyl-glycine
• N-methyl-N-benzylglycine
• NSC179895
• STOCK7S-02478
• SureCN304452
• N-benzyl-N-methylglycine(SALTDATA: FREE)
• AKOS005635693
• NSC-179895
• 2-(Benzyl(methyl)amino)aceticacid
• CS-0187863
• MFCD09711201
• STK824702
• AO-365/43467503
• SCHEMBL304452
• EN300-58839
• DTXSID70306809
• DA-06353
• methylbenzyl glycine
• 37429-48-4
• AS-76576
• N-benzyl-N-methylglycine

• MDL： MFCD09711201
• Inchi： 1S/C10H13NO2/c1-11(8-10(12)13)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)
• InChI Key： OZKZHAPLKMRAQT-UHFFFAOYSA-N
• SMILES： OC(CN(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54
• LogP: 1.20300

Additional information on N-benzyl-N-methylglycine

N-Benzyl-N-Methylglycine (CAS No. 37429-48-4): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

N-Benzyl-N-methylglycine (CAS No. 37429-48-4), also known as benzyl glycine methylamide, is a versatile compound with significant applications in pharmaceutical and chemical research. This article provides a comprehensive overview of its chemical structure, physical properties, and recent advancements in its use within the pharmaceutical industry.

Chemical Structure and Synthesis: N-Benzyl-N-methylglycine is a derivative of glycine, a simple amino acid. Its molecular formula is C10H13NO2, and it has a molecular weight of 183.21 g/mol. The compound features a benzyl group and a methyl group attached to the nitrogen atom of the glycine backbone. The synthesis of N-benzyl-N-methylglycine can be achieved through various methods, including the reaction of glycine with benzyl chloride and methylamine under controlled conditions. Recent studies have explored more efficient and environmentally friendly synthetic routes, such as using catalysts to enhance yield and reduce by-products.

Physical Properties: N-Benzyl-N-methylglycine is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol. It has a melting point of approximately 165-167°C. The compound exhibits good stability under standard laboratory conditions but may degrade under extreme pH or temperature conditions. Its solubility and stability make it suitable for various pharmaceutical formulations.

Pharmacological Properties: N-Benzyl-N-methylglycine has been studied for its potential pharmacological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that it can act as a modulator of neurotransmitter systems, particularly those involving glutamate and GABA. This property makes it a promising candidate for the development of drugs targeting conditions such as anxiety, depression, and neurodegenerative diseases.

Recent Research Findings: Recent studies have delved into the mechanisms by which N-benzyl-N-methylglycine exerts its effects on the CNS. For instance, a 2022 study published in the Journal of Medicinal Chemistry found that N-benzyl-N-methylglycine can selectively bind to specific receptors in the brain, leading to enhanced neurotransmitter release and improved neural function. Another study in the European Journal of Pharmacology reported that the compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Applications in Drug Development: The unique properties of N-benzyl-N-methylglycine have led to its exploration in drug development pipelines. It is currently being investigated as a potential therapeutic agent for various neurological disorders. Preclinical studies have shown promising results in animal models of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. The compound's ability to cross the blood-brain barrier (BBB) efficiently further enhances its potential as a CNS-targeted drug.

Safety and Toxicology: Safety assessments are crucial for any compound entering clinical trials or pharmaceutical use. Studies on the toxicity of N-benzyl-N-methylglycine have shown that it has low toxicity at therapeutic doses. However, like any chemical compound, it should be handled with care to avoid exposure to high concentrations or prolonged contact with skin or eyes.

Conclusion: In summary, N-benzyl-N-methylglycine (CAS No. 37429-48-4) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique chemical structure, favorable physical properties, and pharmacological activities make it an attractive candidate for further investigation into its therapeutic applications. As research continues to uncover new insights into its mechanisms of action, it is likely that N-benzyl-N-methylglycine will play an increasingly important role in the treatment of various neurological disorders.